Cas no 1804746-75-5 (Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804746-75-5
• MF: C₁₀H₈BrF₄NO₃
• MW: 346.073036193848
• CID: 4815279
• Update Time: 2025-06-11

Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8BrF4NO3/c1-2-18-9(17)7-6(12)8(19-10(13,14)15)5(3-11)4-16-7/h4H,2-3H2,1H3
• InChI Key： UJXVMDMJPPQCAE-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=O)OCC)C(=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804746-75-5)

Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804746-75-5) is a high-value fluorinated pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a fluoro substituent, and a trifluoromethoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure aligns with the growing demand for fluorinated building blocks in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the interest in fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "fluorinated heterocycles in drug design" or "pyridine derivatives for medicinal chemistry," reflecting the compound's relevance in modern therapeutics. The presence of the bromomethyl group in CAS 1804746-75-5 further enables facile derivatization through nucleophilic substitution reactions, a feature highly sought after in combinatorial chemistry.

The compound's trifluoromethoxy group contributes to its lipophilicity, a critical factor in optimizing drug membrane permeability. This attribute is often discussed in forums focusing on "improving drug bioavailability" or "CF3O-containing pharmaceuticals." Additionally, its ethyl ester functionality allows for straightforward hydrolysis or transesterification, enabling downstream modifications to create carboxylate-based prodrugs or polymer conjugates.

From a synthetic chemistry perspective, Ethyl 5-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate serves as a pivotal intermediate in constructing complex molecules. Its applications extend to materials science, where fluorinated pyridines are explored for organic electronics and liquid crystal formulations. The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses, addressing common challenges highlighted in queries like "stable fluorinated intermediates for cross-coupling."

Environmental and regulatory considerations also play a role in its usage. While not classified as hazardous, its handling requires standard precautions for brominated compounds. The scientific community emphasizes "green chemistry approaches for fluorinated intermediates," prompting innovations in catalytic bromination methods to minimize waste. This aligns with broader trends toward sustainable chemical manufacturing.

In summary, CAS 1804746-75-5 exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its design caters to pressing industry needs, from small-molecule drug development to advanced material engineering, ensuring its continued prominence in research pipelines worldwide.